alpha-Methyl-5-hydroxytryptamine maleate alpha-Methyl-5-hydroxytryptamine maleate 5-HT2A/2C receptor agonist (Ki values are 4.6 and 8.3 nM, respectively in human receptors). Potent antinociceptive effects.
α-methyl Serotonin is an agonist of serotonin (5-HT) receptors. It binds selectively to 5-HT1A, 5-HT1B, 5-HT1C, and 5-HT1D receptors over 5-HT1E receptors (Kis = 42, 85, 150, 150, and >10,000 nM, respectively). It is also selective for 5-HT2B and 5-HT2C receptors over 5-HT2A receptors (EC50s = 2.98, 50.1, and 794 nM, respectively). α-methyl Serotonin (30 μM) potentiates motor neuron depolarizations induced by NMDA in the presence of the NMDA receptor antagonist memantine in R. pipiens (frog) spinal cord ex vivo. It also increases dopamine release from rat striatum in vivo in a dose-dependent manner. α-methyl Serotonin (64 μg/kg) increases systolic blood pressure and transiently increases heart rate in conscious dogs.

Brand Name: Vulcanchem
CAS No.: 97469-12-0
VCID: VC21086701
InChI: InChI=1S/C11H14N2O.C4H4O4/c1-7(12)4-8-6-13-11-3-2-9(14)5-10(8)11;5-3(6)1-2-4(7)8/h2-3,5-7,13-14H,4,12H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
SMILES: CC(CC1=CNC2=C1C=C(C=C2)O)N.C(=CC(=O)O)C(=O)O
Molecular Formula: C15H18N2O5
Molecular Weight: 306.31 g/mol

alpha-Methyl-5-hydroxytryptamine maleate

CAS No.: 97469-12-0

Cat. No.: VC21086701

Molecular Formula: C15H18N2O5

Molecular Weight: 306.31 g/mol

* For research use only. Not for human or veterinary use.

alpha-Methyl-5-hydroxytryptamine maleate - 97469-12-0

Specification

Description 5-HT2A/2C receptor agonist (Ki values are 4.6 and 8.3 nM, respectively in human receptors). Potent antinociceptive effects.
α-methyl Serotonin is an agonist of serotonin (5-HT) receptors. It binds selectively to 5-HT1A, 5-HT1B, 5-HT1C, and 5-HT1D receptors over 5-HT1E receptors (Kis = 42, 85, 150, 150, and >10,000 nM, respectively). It is also selective for 5-HT2B and 5-HT2C receptors over 5-HT2A receptors (EC50s = 2.98, 50.1, and 794 nM, respectively). α-methyl Serotonin (30 μM) potentiates motor neuron depolarizations induced by NMDA in the presence of the NMDA receptor antagonist memantine in R. pipiens (frog) spinal cord ex vivo. It also increases dopamine release from rat striatum in vivo in a dose-dependent manner. α-methyl Serotonin (64 μg/kg) increases systolic blood pressure and transiently increases heart rate in conscious dogs.

CAS No. 97469-12-0
Molecular Formula C15H18N2O5
Molecular Weight 306.31 g/mol
IUPAC Name 3-(2-aminopropyl)-1H-indol-5-ol;(Z)-but-2-enedioic acid
Standard InChI InChI=1S/C11H14N2O.C4H4O4/c1-7(12)4-8-6-13-11-3-2-9(14)5-10(8)11;5-3(6)1-2-4(7)8/h2-3,5-7,13-14H,4,12H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
Standard InChI Key YQNHFSXRABPJLP-BTJKTKAUSA-N
Isomeric SMILES CC(CC1=CNC2=C1C=C(C=C2)O)N.C(=C\C(=O)O)\C(=O)O
SMILES CC(CC1=CNC2=C1C=C(C=C2)O)N.C(=CC(=O)O)C(=O)O
Canonical SMILES CC(CC1=CNC2=C1C=C(C=C2)O)N.C(=CC(=O)O)C(=O)O

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